Cas no 27836-94-8 (Benzoic acid, triiodo-)

• Product Name: Benzoic acid, triiodo-
• CAS No: 27836-94-8
• MF: C₇H₃I₃O₂
• MW: 499.810939073563
• CID: 255616
• PubChem ID: 3015392
• Update Time: 2025-04-19

Benzoic acid, triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, triiodo-
• 2,3,4-triiodobenzoic acid
• benzoic acid, 2,3,4-triiodo-
• Triiodobenzoic acid (VAN)
• SCHEMBL625273
• DTXSID60950512
• 27836-94-8
• AKOS002685580

• Inchi： 1S/C7H3I3O2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： CUDQZSUUZBNXGX-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1C(=O)O)I)I

Computed Properties

• Exact Mass: 499.72529
• Monoisotopic Mass: 499.727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 2.971g/cm3
• Boiling Point: 427ºC at 760 mmHg
• Flash Point: 212.1ºC
• Refractive Index: 1.8
• PSA: 37.3
• LogP: 3.19860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives